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Compound of Interest

Compound Name: Tyrosylleucine TFA

Cat. No.: B10828114

These application notes provide detailed guidelines and protocols for the preparation and
administration of Tyrosylleucine TFA (Tyr-Leu TFA) for in vivo animal studies. This document
is intended for researchers, scientists, and drug development professionals.

Introduction

Tyrosylleucine (Tyr-Leu) is a dipeptide composed of the amino acids Tyrosine and Leucine.[1] It
is often supplied as a trifluoroacetate (TFA) salt, which results from the purification process
during peptide synthesis.[2] Research has shown that Tyrosylleucine is orally active and
exhibits potent antidepressant-like and anxiolytic-like activities in animal models.[3][4][5] Its
mechanism of action is reported to involve the activation of serotonin 5-HT1A, dopamine D1,
and GABA-A receptors, and it has been shown to increase the expression of c-Fos, a marker of
neuronal activity, in the hippocampus.

Proper handling, formulation, and administration of Tyrosylleucine TFA are critical for
obtaining reliable and reproducible results in in vivo studies. It is also important to consider the
potential biological effects of the TFA counter-ion, which can occasionally influence
experimental outcomes.

Product Information and Storage
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Property Value

Synonyms Tyr-Leu TFA, L-Tyrosyl-L-leucine TFA
CAS Number 66852-01-5

Molecular Formula C17H23F3N206

Molecular Weight 408.37 g/mol

Appearance Lyophilized (freeze-dried) powder

To ensure the integrity and bioactivity of Tyrosylleucine TFA, proper storage is essential.
o Lyophilized Powder: Store at -20°C or -80°C, protected from moisture.

e Stock Solutions: Once reconstituted, aliquot the solution to avoid repeated freeze-thaw

cycles. Store stock solutions as follows:
o -80°C for up to 6 months.
o -20°C for up to 1 month.

Formulation and Preparation of Dosing Solutions

Tyrosylleucine TFA is typically a lyophilized powder that must be reconstituted in a suitable
vehicle before administration. The choice of vehicle depends on the administration route and
the required concentration.

Several vehicle formulations can be used to achieve a clear solution of Tyrosylleucine TFA at
concentrations of at least 2.5 mg/mL.
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Protocol Vehicle Composition Solubility

10% DMSO, 40% PEG300,
1 ) = 2.5 mg/mL
5% Tween-80, 45% Saline

10% DMSO, 90% (20% SBE-
2 ) ) = 2.5 mg/mL
B-CD in Saline)

3 10% DMSO, 90% Corn Oil > 2.5 mg/mL

o Prepare Stock Solution: First, prepare a concentrated stock solution in 200% DMSO. For
example, to make a 25 mg/mL stock, dissolve 25 mg of Tyrosylleucine TFA in 1 mL of
DMSO. Use of an ultrasonic bath may aid dissolution.

e Prepare Vehicle: In a separate sterile tube, prepare the rest of the vehicle by mixing the
components in the correct proportions. For a final volume of 1 mL, you would mix 400 pL of
PEG300, 50 pL of Tween-80, and 450 uL of saline.

o Combine: To prepare the final dosing solution, add the DMSO stock solution to the other
vehicle components. For example, to make a 2.5 mg/mL final solution, add 100 pL of the 25
mg/mL DMSO stock to 900 pL of the PEG300/Tween-80/Saline mixture.

e Mix Thoroughly: Vortex or mix the solution gently until it is clear and homogenous. If
precipitation occurs, gentle warming (to 37°C) and sonication can be used to aid dissolution.

o Final Check: Before administration, visually inspect the solution for any precipitation or
particulate matter.

Note on TFA Counter-ion: Trifluoroacetic acid is a residual component from peptide synthesis.
While generally inert at typical doses, it can have biological effects. It is crucial to include a
vehicle-only control group in your experiments to account for any effects from the solvent
mixture and the TFA salt.

In Vivo Administration Protocols

The following protocols are generalized for use in rodent models (mice and rats). All
procedures should be performed in accordance with institutional animal care and use
committee (IACUC) guidelines.
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Study Type Route Species Dosage Range
Anxiolytic-like Activity Intraperitoneal (i.p.) Mouse 0.1 -1 mg/kg
Antidepressant-like ] )

o Intraperitoneal (i.p.) Mouse 1 - 30 mg/kg
Activity
Antidepressant-like

o Oral (p.0.) Mouse 30 - 100 mg/kg
Activity
Antidepressant-like Intracerebroventricular

Mouse 0.3 - 1.0 nmol/mouse

Activity

(i.c.v)

IP injections provide systemic delivery with slower absorption than intravenous (1V)

administration.

o Materials:

o Sterile dosing solution of Tyrosylleucine TFA

o Sterile syringes (1 mL) and needles (25-27 G)

o 70% ethanol wipes

e Procedure:

[e]

Tilt the animal slightly with its head pointing downwards.

Animal Restraint: Manually restrain the mouse or rat, ensuring the abdomen is exposed.

o Injection Site: Identify the injection site in the lower right or left abdominal quadrant. Avoid

the midline to prevent puncturing the bladder or cecum.

o Injection: Wipe the site with 70% ethanol. Insert the needle at a 30-45 degree angle into

the peritoneal cavity.

o Aspirate: Gently pull back the plunger to ensure no blood (vessel) or urine (bladder) is

drawn.

© 2025 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/product/b10828114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Administer: Inject the solution slowly and smoothly. The maximum recommended injection
volume for mice is 10 mL/kg.

o Post-Injection: Withdraw the needle and return the animal to its cage. Monitor for any
adverse reactions.

SC injections are used for sustained release and can provide local or systemic delivery.
e Materials:

o Sterile dosing solution of Tyrosylleucine TFA

o Sterile syringes (0.5-1 mL) and needles (25-27 G)

o 70% ethanol wipes

e Procedure:

[¢]

Animal Restraint: Gently grasp the loose skin over the scruff of the neck to form a "tent".
o Injection Site: Wipe the base of the tented skin with 70% ethanol.

o Injection: Insert the needle, bevel up, at the base of the tented skin, parallel to the animal's
back.

o Aspirate: Gently pull back the plunger to check for blood. If blood appears, withdraw and
re-insert the needle.

o Administer: Inject the solution. A small bleb will form under the skin. The maximum
recommended volume is 10 mL/kg.

o Post-Injection: Withdraw the needle and gently massage the area to help disperse the
solution. Return the animal to its cage and monitor.

This route is used for direct administration to the gastrointestinal tract and is relevant as
Tyrosylleucine has been shown to be orally active. This procedure requires proper training to
avoid injury.
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e Materials:
o Sterile dosing solution of Tyrosylleucine TFA
o Sterile, flexible, or rigid gavage needle (appropriate size for the animal)
o Syringe

e Procedure:

o

Animal Restraint: Firmly restrain the animal to prevent movement of the head and body.

o Measure Tube: Measure the gavage needle from the tip of the animal's nose to the last rib
to estimate the correct insertion depth.

o Insertion: Gently insert the gavage needle into the mouth, allowing the animal to swallow
the tip. Advance the needle along one side of the mouth towards the esophagus. Do not
force the tube.

o Administer: Once the needle is in place, deliver the solution slowly.

o Post-Administration: Gently remove the gavage needle and return the animal to its cage.
Monitor for any signs of respiratory distress, which could indicate improper administration
into the trachea.

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow and the hypothesized signaling
pathway for Tyrosylleucine.
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Caption: General experimental workflow for in vivo studies with Tyrosylleucine TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for In Vivo
Administration of Tyrosylleucine TFA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828114#how-to-administer-tyrosylleucine-tfa-for-
in-vivo-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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